BENGHE Foundational & Exploratory

Check Availability & Pricing

"Ethyl 2,2-difluoropent-4-enoate"” molecular
weight and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl 2,2-difluoropent-4-enoate

Cat. No.: B177091

Technical Data for Ethyl 2,2-difluoropent-4-
enoate

For Immediate Release

This document provides core physicochemical properties of Ethyl 2,2-difluoropent-4-enoate,
a compound relevant to professionals in chemical research and pharmaceutical development.
The following data has been compiled from verified chemical databases.

Physicochemical Properties

The fundamental molecular characteristics of Ethyl 2,2-difluoropent-4-enoate are
summarized below. These values are essential for stoichiometric calculations, analytical
method development, and material characterization.

Property Value

Molecular Formula C7H10F202[1][2]
Molecular Weight 164.15 g/mol [1]
Molar Mass 164.15

Compound Identification
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For unambiguous identification and cross-referencing in research and procurement, the
following identifiers are provided:

e CAS Number: 110482-96-7[2]

e Synonyms: 2,2-Difluoro-4-pentenoic acid ethyl ester, Ethyl 2,2-difluoropentenoate, Ethyl 2,2-
diflouro pentane-4-enoate[2]

Note on Technical Guide Requirements: The request for detailed experimental protocols and
signaling pathway diagrams is not applicable to the presentation of fundamental
physicochemical properties like molecular weight and formula. These are standard, calculated,
or well-established reference values. Therefore, experimental workflows and biological pathway
visualizations are not included.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Ethyl 2,2-difluoropent-4-enoate | C7H10F202 | CID 14049931 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2. chemwhat.com [chemwhat.com]

« To cite this document: BenchChem. ["'Ethyl 2,2-difluoropent-4-enoate” molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b177091#ethyl-2-2-difluoropent-4-enoate-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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